Cas no 2137533-39-0 (9-Hydroxy-7-azaspiro[3.5]nonan-6-one)

• Product Name: 9-Hydroxy-7-azaspiro[3.5]nonan-6-one
• CAS No: 2137533-39-0
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 5810069
• PubChem ID: 132342007
• Update Time: 2025-05-26

9-Hydroxy-7-azaspiro[3.5]nonan-6-one Chemical and Physical Properties

Names and Identifiers

• 9-Hydroxy-7-azaspiro[3.5]nonan-6-one
• 2137533-39-0
• EN300-722104

• Inchi： 1S/C8H13NO2/c10-6-5-9-7(11)4-8(6)2-1-3-8/h6,10H,1-5H2,(H,9,11)
• InChI Key： DPNZSGNWJTVNRK-UHFFFAOYSA-N
• SMILES： C1C2(C(O)CNC(=O)C2)CC1

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 392.5±35.0 °C(Predicted)
• pka: 14.20±0.20(Predicted)

Additional information on 9-Hydroxy-7-azaspiro[3.5]nonan-6-one

Introduction to 9-Hydroxy-7-azaspiro[3.5]nonan-6-one (CAS No. 2137533-39-0)

9-Hydroxy-7-azaspiro[3.5]nonan-6-one is a structurally unique heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its distinctive spirocyclic framework and functional moieties. The compound, identified by its Chemical Abstracts Service (CAS) number 2137533-39-0, belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research in drug discovery and development.

The molecular structure of 9-Hydroxy-7-azaspiro[3.5]nonan-6-one consists of a spirocyclic core formed by the fusion of a seven-membered nitrogen-containing heterocycle with a five-membered oxygen-containing ring. This unique arrangement imparts remarkable rigidity to the molecule, which can be exploited to enhance binding affinity and selectivity in the design of bioactive agents. The presence of both hydroxyl and carbonyl functional groups further diversifies its chemical reactivity, enabling various synthetic modifications and derivatization strategies.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to mimic the conformational flexibility of biologically active peptides and proteins. The spirocyclic core in 9-Hydroxy-7-azaspiro[3.5]nonan-6-one serves as an excellent scaffold for designing molecules that can interact with biological targets in a highly specific manner. This property has made it a valuable building block in the development of novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurodegenerative disorders.

One of the most compelling aspects of 9-Hydroxy-7-azaspiro[3.5]nonan-6-one is its potential as a precursor for the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop derivatives with enhanced pharmacological properties. For instance, modifications at the hydroxyl and carbonyl positions have been explored to improve solubility, metabolic stability, and target engagement. These efforts have led to the identification of several promising candidates that are currently undergoing preclinical evaluation.

The spirocyclic scaffold also offers advantages in terms of drug-like properties such as oral bioavailability and tissue distribution. The rigid structure minimizes conformational entropy loss upon binding to biological targets, which can lead to higher affinity and longer duration of action. Additionally, the presence of polar functional groups enhances interactions with polar residues in protein binding pockets, further contributing to improved binding efficacy.

Recent studies have highlighted the potential of 9-Hydroxy-7-azaspiro[3.5]nonan-6-one in modulating enzyme activity and receptor interactions. For example, derivatives of this compound have shown inhibitory effects on kinases and other enzymes implicated in cancer progression. The ability to fine-tune the structure through rational chemical design has allowed researchers to optimize potency while minimizing off-target effects. This approach aligns with the growing emphasis on structure-based drug design and computational modeling in modern pharmaceutical research.

The synthesis of 9-Hydroxy-7-azaspiro[3.5]nonan-6-one presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires multi-step synthetic strategies that often involve transition metal-catalyzed reactions, such as intramolecular cyclizations or cross-coupling reactions. Despite these challenges, advances in synthetic methodology have made it increasingly feasible to access complex spirocyclic structures like this one with high yields and purity.

In conclusion,9-Hydroxy-7-azaspiro[3.5]nonan-6-one (CAS No. 2137533-39-0) represents a fascinating example of how structural innovation can drive the discovery of novel bioactive molecules. Its unique spirocyclic framework combined with functional moieties like hydroxyl and carbonyl groups makes it a versatile scaffold for drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the next generation of therapeutic agents.